Cas no 151830-92-1 (trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 151830-92-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• MDL: MFCD00800522
• CID: 214360
• PubChem ID: 1268176
• Update Time: 2025-04-19

trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-(4-methylbenzoyl)-, (1R,2R)-rel-
• trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid
• (1R,2R)-2-(4-methylbenzoyl)cyclohexanecarboxylic acid
• (1R,2R)-2-[(4-methylphenyl)carbonyl]cyclohexanecarboxylate
• trans-2-(4-Methylbenzoyl)-1-cyclohexanecarboxylic acid
• TRANS-2-(4-METHYLBENZOYL)-1-CYCLOHEXANECARBOXYLIC ACID, 99
• (1R,2R)-2-(4-methylbenzoyl)cyclohexane-1-carboxylic acid
• MFCD00800522
• AKOS016017630
• trans-2-(4-methylbenzoyl)cyclohexane-1-carboxylicacid
• 151830-92-1
• TRANS-2-(4-METHYL-BENZOYL)-CYCLOHEXANECARBOXYLIC ACID
• trans-2-(4-methylbenzoyl)-cyclohexanecarboxylic
• SCHEMBL25804287

• MDL： MFCD00800522
• Inchi： 1S/C15H18O3/c1-10-6-8-11(9-7-10)14(16)12-4-2-3-5-13(12)15(17)18/h6-9,12-13H,2-5H2,1H3,(H,17,18)/t12-,13-/m1/s1
• InChI Key： JHAROMYZTGWTSG-CHWSQXEVSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)[C@@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 246.126
• Monoisotopic Mass: 246.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.7
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1026 (rough estimate)
• Melting Point: 168 °C
• Boiling Point: 349.3°C (rough estimate)
• Flash Point: 225.1±23.3 °C
• Refractive Index: 1.5570 (estimate)
• PSA: 54.37000
• LogP: 3.06870
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Solubility: Not available

trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)